Oxidation by mercuric acetate of some triterpenoid derivatives containing an isopropenyl group
Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39690002352
Abstract
The oxidation of the A-secolanosterol derivative 3-nitrilo-3,4-secolanosta-4(30),8-diene (IV) by mercuric acetate has produced the aromatic compound A-seco-1,2,3-trisnorlanosta-4(30),5(10),6,8-tetraene (VIII). When the cyanide group in (IV) was replaced by CO2H, CO2Me, or CONH2, the reaction did not occur. The aromatisation reaction also failed if the isopropenyl group was reduced [as in (IX)] or when there was no double bond in ring B [as in (XII)].
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Journal Nameļ¼Journal of the Chemical Society C: Organic
Research Products
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CAS no.: 140632-19-5
